Cas no 1206987-53-2 (N-(3,4-dimethoxyphenyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1206987-53-2
• MF: C₁₇H₁₆FN₅O₃
• MW: 357.339046478271
• CID: 5398377
• Update Time: 2025-06-12

N-(3,4-dimethoxyphenyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-5-(4-fluoroanilino)-2H-triazole-4-carboxamide
• N-(3,4-dimethoxyphenyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H16FN5O3/c1-25-13-8-7-12(9-14(13)26-2)20-17(24)15-16(22-23-21-15)19-11-5-3-10(18)4-6-11/h3-9H,1-2H3,(H,20,24)(H2,19,21,22,23)
• InChI Key： DXMZQMNIIWFQQN-UHFFFAOYSA-N
• SMILES： N1=C(NC2=CC=C(F)C=C2)C(C(NC2=CC=C(OC)C(OC)=C2)=O)=NN1

Additional information on N-(3,4-dimethoxyphenyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to N-(3,4-dimethoxyphenyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide (CAS No 1206987-53-2)

N-(3,4-dimethoxyphenyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1206987-53-2, represents a novel chemical entity with a unique structural framework that has been meticulously designed to exhibit potential biological activity. The molecular architecture of this compound incorporates several key pharmacophoric elements, including a triazole ring system and aromatic substituents, which are known to contribute to its interaction with biological targets.

The significance of this compound lies in its potential applications in the development of new therapeutic agents. The presence of both dimethoxyphenyl and 4-fluorophenyl groups introduces specific electronic and steric properties that can influence its binding affinity and selectivity towards biological receptors. These features are particularly relevant in the context of drug design, where the optimization of molecular interactions is crucial for achieving desired pharmacological effects.

In recent years, there has been a growing interest in the exploration of triazole derivatives as pharmacological intermediates. Triazole compounds have demonstrated a wide range of biological activities, including antiviral, antibacterial, and anti-inflammatory properties. The incorporation of a triazole ring into the molecular structure of N-(3,4-dimethoxyphenyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide not only enhances its potential biological relevance but also opens up new avenues for structural modifications and functionalization.

The 4-fluorophenyl amino group in this compound is another critical feature that contributes to its pharmacological profile. Fluorine atoms are frequently introduced into pharmaceutical compounds due to their ability to modulate metabolic stability, binding affinity, and electronic properties. The presence of fluorine in the aromatic ring can lead to increased lipophilicity and improved oral bioavailability, which are desirable characteristics for drug candidates. Furthermore, the fluorine atom can participate in hydrogen bonding interactions with biological targets, thereby enhancing the compound's binding efficacy.

The combination of these pharmacophoric elements makes N-(3,4-dimethoxyphenyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide a promising candidate for further investigation in medicinal chemistry. Researchers have been exploring various synthetic routes to optimize the production of this compound while maintaining its structural integrity and biological activity. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating their incorporation into drug discovery programs.

In the context of current research trends, N-(3,4-dimethoxyphenyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide aligns with the growing emphasis on structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, scientists can predict and validate the interactions between this compound and potential biological targets. Such approaches have significantly accelerated the identification of novel drug candidates and have improved the efficiency of the drug development process.

The potential therapeutic applications of this compound are vast and span multiple disease areas. Preliminary studies have suggested that it may exhibit inhibitory activity against various enzymes and receptors involved in pathophysiological processes. For instance, its molecular structure could allow it to interact with enzymes implicated in inflammation or cancer progression. Additionally, its ability to modulate neurotransmitter systems makes it a candidate for exploring treatments in neurological disorders.

The synthesis and characterization of N-(3,4-dimethoxyphenyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide have been reported in several scientific publications. These studies have provided valuable insights into its chemical properties and reactivity patterns. Researchers have employed advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to elucidate its molecular structure and confirm its purity. These analytical methods are essential for ensuring the quality and consistency of pharmaceutical compounds throughout their development process.

The future prospects for N-(3,4-dimethoxyphenyl)-5-[(4-fluorophenyl)amino]-1H-1,2,3-triazole-4-carboxamide are promising. As our understanding of biological systems continues to evolve, new opportunities will arise for exploiting this compound's unique properties. Collaborative efforts between chemists、biologists、and clinicians will be crucial in translating laboratory findings into tangible therapeutic benefits for patients worldwide.